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Compound of Interest

Compound Name: Vornorexant

Cat. No.: B12412035

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vornorexant (also known as ORN-0829 or TS-142) is a potent and selective dual orexin
receptor antagonist (DORA) that targets both orexin receptor 1 (OX1R) and orexin receptor 2
(OX2R).[1][2] Orexins are neuropeptides that play a crucial role in the regulation of
wakefulness.[1] By blocking the binding of orexin-A and orexin-B to their receptors,
Vornorexant suppresses the wake-promoting signaling pathways, making it a compound of
significant interest for the treatment of insomnia.[1][2] These application notes provide detailed
protocols for the preparation and use of Vornorexant in common cell-based assays to study its

antagonistic activity.
Physicochemical Properties and Stock Solution
Preparation

A summary of Vornorexant's key properties is provided in the table below.
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Property Value

Molecular Formula C23H22FN70O:2

Molecular Weight 447.47 g/mol

Appearance Solid

Solubility =100 mg/mL in DMSO

ICs0 (OX1R) 1.05 nM (in CHO-K1 cells, calcium flux assay)
ICs0 (OX2R) 1.27 nM (in CHO-K1 cells, calcium flux assay)

Data sourced from multiple references.

Vornorexant Stock Solution Protocol

Materials:

» Vornorexant powder

e Dimethyl sulfoxide (DMSO), sterile

 Sterile microcentrifuge tubes or vials

Procedure:

e Bring the Vornorexant powder and DMSO to room temperature.

» Under sterile conditions (e.g., in a laminar flow hood), weigh the desired amount of
Vornorexant powder.

e Add the appropriate volume of DMSO to achieve a high-concentration stock solution (e.g.,
10 mM or 20 mM).

» Vortex thoroughly until the powder is completely dissolved. If necessary, gentle warming
(e.g., 37°C) and sonication can be used to aid dissolution.

 Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.
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Storage:
o Store stock solutions at -20°C for short-term storage (up to 1 month).

e For long-term storage, store at -80°C (up to 6 months).

Orexin Receptor Signhaling Pathway

The binding of orexin peptides to OX1R and OX2R, which are G-protein coupled receptors
(GPCRs), initiates downstream signaling cascades. OX1R primarily couples to the Gq protein,
while OX2R can couple to both Gq and Gi/o proteins. Activation of the Gq pathway stimulates
phospholipase C (PLC), leading to the production of inositol trisphosphate (IPs) and
diacylglycerol (DAG). IPs triggers the release of intracellular calcium (Ca?*) from the
endoplasmic reticulum, a key event that can be measured in functional assays. The Gi/o
pathway, on the other hand, inhibits adenylyl cyclase, leading to a decrease in cyclic AMP
(cAMP) levels. Vornorexant blocks these signaling events by preventing orexin binding.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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